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Compound of Interest

Compound Name: Flucetorex

Cat. No.: B1672861 Get Quote

This technical guide provides a detailed overview of the chemical structure of Flucetorex. Due

to the limited availability of published literature, a specific, experimentally validated synthesis

protocol for Flucetorex is not readily accessible. Therefore, this document presents a plausible

synthetic route based on established principles of organic chemistry.

Chemical Structure of Flucetorex
Flucetorex, with the IUPAC name 2-(4-acetamidophenoxy)-N-[1-[3-

(trifluoromethyl)phenyl]propan-2-yl]acetamide, is a derivative of amphetamine.[1] Its chemical

formula is C₂₀H₂₁F₃N₂O₃, and it has a molar mass of 394.394 g·mol⁻¹.[1]

Figure 1: Chemical Structure of Flucetorex

Proposed Synthesis of Flucetorex
A definitive, published synthesis for Flucetorex is not readily available in the scientific

literature. However, a plausible synthetic route can be proposed based on the synthesis of

structurally related molecules. The following retrosynthetic analysis and corresponding forward

synthesis outline a potential pathway.

A logical retrosynthetic approach for Flucetorex would involve disconnecting the two amide

bonds. This suggests three key starting materials: a substituted phenethylamine derivative, a

linker containing an ether and an acyl chloride, and an acetylating agent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1672861?utm_src=pdf-interest
https://www.benchchem.com/product/b1672861?utm_src=pdf-body
https://www.benchchem.com/product/b1672861?utm_src=pdf-body
https://www.benchchem.com/product/b1672861?utm_src=pdf-body
https://www.benchchem.com/product/b1672861?utm_src=pdf-body
https://en.wikipedia.org/wiki/Flucetorex
https://en.wikipedia.org/wiki/Flucetorex
https://www.benchchem.com/product/b1672861?utm_src=pdf-body
https://www.benchchem.com/product/b1672861?utm_src=pdf-body
https://www.benchchem.com/product/b1672861?utm_src=pdf-body
https://www.benchchem.com/product/b1672861?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flucetorex

Amide Bond Disconnection (1)

1-(3-(Trifluoromethyl)phenyl)propan-2-amine 2-(4-Acetamidophenoxy)acetyl chloride

Amide Bond Disconnection (2)

2-(4-Hydroxyphenyl)acetamide Chloroacetyl chloride

Click to download full resolution via product page

Figure 2: Retrosynthetic Analysis of Flucetorex

Based on the retrosynthetic analysis, a potential forward synthesis for Flucetorex is proposed

below. This pathway involves the initial synthesis of two key intermediates, which are then

coupled to form the final product.
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Synthesis of Intermediate A Synthesis of Intermediate BCoupling and Final Product Formation

4-Aminophenol

Acetylation (Acetic Anhydride)

N-(4-hydroxyphenyl)acetamide

N-(4-hydroxyphenyl)acetamide 1-(3-(Trifluoromethyl)phenyl)propan-2-one

Reductive Amination (NH3, H2/Pd-C)

1-(3-(Trifluoromethyl)phenyl)propan-2-amine1-(3-(Trifluoromethyl)phenyl)propan-2-amine

Williamson Ether Synthesis (Chloroacetyl chloride, Base)

2-(4-Acetamidophenoxy)acetyl chloride

Amide Coupling

Flucetorex
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Figure 3: Proposed Synthesis Pathway for Flucetorex

Quantitative Data
As no specific literature detailing the synthesis of Flucetorex could be identified, a table of

quantitative data (e.g., reaction yields, spectroscopic data) cannot be provided at this time.

Experimental Protocols
The absence of published experimental work on the synthesis of Flucetorex prevents the

inclusion of detailed, validated experimental protocols. The proposed synthesis pathway is

based on well-established named reactions in organic chemistry, and the specific conditions for

each step would require experimental optimization by researchers.
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Disclaimer: The synthesis pathway described in this document is a theoretical proposal and

has not been experimentally validated according to the available literature. It is intended for

informational purposes for researchers and drug development professionals. Any attempt to

perform this synthesis should be conducted by qualified personnel in a controlled laboratory

setting with appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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